Cas no 2138139-61-2 (5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-)

• Product Name: 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-
• CAS No: 2138139-61-2
• MF: C₁₁H₁₀FNO₃S
• MW: 255.26540517807
• CID: 5164298
• Update Time: 2025-06-07

5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-

• Inchi： 1S/C11H10FNO3S/c1-8-2-4-9(5-3-8)11-6-10(16-13-11)7-17(12,14)15/h2-6H,7H2,1H3
• InChI Key： WCENVSHIKDEBKD-UHFFFAOYSA-N
• SMILES： O1C(CS(F)(=O)=O)=CC(C2=CC=C(C)C=C2)=N1

Additional information on 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-

5-Isoxazolemethanesulfonyl Fluoride, 3-(4-Methylphenyl)-: A Comprehensive Overview

The compound 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-, with the CAS number 2138139-61-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include an isoxazole ring fused with a sulfonyl fluoride group. The presence of the sulfonyl fluoride moiety imparts distinctive chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)- is characterized by a five-membered isoxazole ring system, which is further substituted with a sulfonyl fluoride group at the 5-position and a methyl-substituted phenyl group at the 3-position. This substitution pattern not only enhances the compound's stability but also facilitates its use in various synthetic transformations. Recent studies have highlighted its potential as a building block in the construction of complex heterocyclic frameworks, particularly in the development of novel drug candidates.

In terms of chemical properties, 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)- exhibits excellent thermal stability and reactivity under specific conditions. Its sulfonyl fluoride group is highly electrophilic, enabling it to participate in nucleophilic substitution reactions with a wide range of organic compounds. This makes it an ideal reagent for introducing sulfonamide functionalities into organic molecules, a process that is critical in many pharmaceutical applications.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, reducing environmental impact while maintaining product quality. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity in the formation of this compound.

From an application standpoint, 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)- has found extensive use in medicinal chemistry as a key intermediate in drug discovery programs. Its ability to form stable sulfonamides has made it invaluable in the development of inhibitors for various therapeutic targets, including kinases and proteases. Recent studies have demonstrated its utility in designing small-molecule inhibitors for cancer-related enzymes, showcasing its potential in oncology drug development.

Beyond pharmaceutical applications, this compound has also been explored in materials science for its role in synthesizing advanced materials with tailored properties. For example, its incorporation into polymer frameworks has been investigated to enhance mechanical and thermal stability. These findings underscore the versatility of 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)- across diverse scientific disciplines.

In conclusion, 5-Isoxazolemethanesulfonyl fluoride, 3-(4-methylphenyl)-, with CAS number 2138139-61-2, stands as a pivotal molecule in modern chemical research. Its unique structure, reactivity, and versatility continue to drive innovation across multiple fields. As ongoing research delves deeper into its synthetic potential and application scope, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.